Cas no 1773188-48-9 (ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate)

• Product Name: ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate
• CAS No: 1773188-48-9
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 6322222
• PubChem ID: 114510590
• Update Time: 2025-07-19

ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate
• 1773188-48-9
• EN300-1592270

• Inchi： 1S/C11H19F2NO3/c1-3-8-7-14-6-5-10(8,16)11(12,13)9(15)17-4-2/h8,14,16H,3-7H2,1-2H3
• InChI Key： UICOKXXWCNJBTK-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1(CCNCC1CC)O)F

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate

Research Brief on Ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate (CAS: 1773188-48-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate (CAS: 1773188-48-9) is a novel fluorinated piperidine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroacetate moiety and hydroxylated piperidine core, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic utility, physicochemical properties, and biological activities, positioning it as a valuable scaffold for medicinal chemistry applications.

The structural features of ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate make it particularly interesting for the design of bioactive molecules. The presence of both fluorine atoms and the hydroxyl group on the piperidine ring offers opportunities for hydrogen bonding and lipophilicity modulation, which are crucial for drug-target interactions. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with particular emphasis on stereoselective approaches to access enantiomerically pure forms for biological evaluation.

Pharmacological investigations have revealed that derivatives of ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate demonstrate notable activity against various biological targets. In particular, research has shown promising results in the modulation of central nervous system (CNS) receptors, with potential applications in neurological disorders. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it an attractive candidate for CNS drug development.

Recent structure-activity relationship (SAR) studies have systematically modified the ethyl and hydroxyl substituents of the piperidine ring, as well as the difluoroacetate moiety, to optimize biological activity. These investigations have led to the identification of several lead compounds with improved target affinity and metabolic stability. Computational modeling studies have complemented these efforts by providing insights into the molecular interactions between these derivatives and their biological targets.

The compound's metabolic profile has been extensively studied in recent preclinical investigations. Researchers have identified the major metabolic pathways of ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate, focusing on both phase I and phase II metabolism. These studies have revealed that the difluoroacetate group confers enhanced metabolic stability compared to non-fluorinated analogs, while the hydroxyl group serves as a site for conjugation reactions.

In the context of drug formulation, recent advancements have explored the physicochemical properties of ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate, including its solubility, stability, and crystalline forms. These studies have provided valuable data for the development of suitable dosage forms, with particular attention to improving oral bioavailability. Novel salt forms and cocrystals of the compound have been synthesized and characterized to enhance its pharmaceutical properties.

Looking forward, ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate continues to be a focus of innovative research in medicinal chemistry. Current investigations are exploring its potential as a building block for proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's unique structural features make it particularly suitable for linker design in these emerging therapeutic modalities.

In conclusion, ethyl 2-(3-ethyl-4-hydroxypiperidin-4-yl)-2,2-difluoroacetate (CAS: 1773188-48-9) represents a promising chemical entity with diverse applications in pharmaceutical research and development. The growing body of research on this compound underscores its potential as a valuable tool in drug discovery, offering opportunities for the development of novel therapeutic agents across multiple disease areas. Continued investigation of its chemical and biological properties is expected to yield further insights and potential clinical applications in the coming years.